Cas no 689141-95-5 (4-Chloro-2-(piperidin-1-yl)benzonitrile)

4-Chloro-2-(piperidin-1-yl)benzonitrile is a versatile chemical intermediate featuring a benzonitrile core substituted with a chloro group at the 4-position and a piperidin-1-yl moiety at the 2-position. This compound is particularly valuable in pharmaceutical and agrochemical research due to its structural motifs, which are conducive to further functionalization. The chloro group enhances reactivity for cross-coupling reactions, while the piperidine ring contributes to molecular diversity and potential bioactivity. Its high purity and stability make it suitable for use in synthetic applications, including the development of novel active compounds. The compound’s well-defined structure ensures reproducibility in research and industrial processes.
4-Chloro-2-(piperidin-1-yl)benzonitrile structure
689141-95-5 structure
Product Name:4-Chloro-2-(piperidin-1-yl)benzonitrile
CAS No:689141-95-5
MF:C12H13ClN2
MW:220.698021650314
CID:1731690
PubChem ID:24212966
Update Time:2025-06-07

4-Chloro-2-(piperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-chloro-2-(1-piperidinyl)-
    • SB43839
    • SCHEMBL6643577
    • CS-0205693
    • 4-Chloro-2-piperidin-1-yl-benzonitrile
    • 4-Chloro-2-(piperidin-1-yl)benzonitrile
    • 4-chloro-2-piperidin-1-ylbenzonitrile
    • 4-chloro-2-(1-piperidinyl)benzonitrile
    • BS-32701
    • AKOS012392717
    • 689141-95-5
    • Inchi: 1S/C12H13ClN2/c13-11-5-4-10(9-14)12(8-11)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
    • InChI Key: RCDRDHWZPRRGDW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C#N)=C(C=1)N1CCCCC1

Computed Properties

  • Exact Mass: 220.0767261g/mol
  • Monoisotopic Mass: 220.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 27Ų

4-Chloro-2-(piperidin-1-yl)benzonitrile Pricemore >>

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